N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide

• IUPAC Name: N-(1,4-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide
• InChI: InChI=1S/C16H18N4O2/c1-9-6-4-5-7-11(9)16(22)18-14-13-10(2)8-12(21)17-15(13)20(3)19-14/h4-7,10H,8H2,1-3H3,(H,17,21)(H,18,19,22)
• InChI Key: BEFPIEZVVIBUFI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=C1C(=NN2C)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

“N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide” is a complex organic compound. It contains a pyrazolo[3,4-b]pyridine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyridine ring. This core is substituted with various groups, including a dimethyl group, an amide group, and a tetrahydro-1H-pyrazolo group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, related compounds are often synthesized through 1,3-dipolar cycloaddition reactions. For example, 3-diazopyrrolidones can be prepared by nitrosation of 3-aminopyrrolidones with isoamyl nitrite in the presence of glacial acetic acid. These can then undergo a 1,3-dipolar cycloaddition reaction with dimethyl ester of acetylenedicarboxylic acid to form tetrahydropyrazolo[1,5-c]pyrimidines.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-b]pyridine core is a bicyclic structure, and the presence of the dimethyl group, the amide group, and the tetrahydro-1H-pyrazolo group will add further complexity.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the various functional groups present. For example, the amide group could participate in condensation reactions, while the pyrazolo[3,4-b]pyridine core could undergo electrophilic substitution reactions.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide, also known as N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-methylbenzamide:

Anticancer Research

This compound has shown potential in anticancer research due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. .

Anti-inflammatory Applications

Research indicates that this compound may possess anti-inflammatory properties. .

Antiviral Activity

The compound has been studied for its antiviral properties. It has shown efficacy against certain viral strains by inhibiting viral replication and entry into host cells. .

Pharmacokinetic and Drug Delivery Research

Research into the pharmacokinetics and drug delivery mechanisms of this compound has shown that it can be effectively delivered to target tissues. This makes it a valuable model for studying drug delivery systems and improving the efficacy of therapeutic agents.

These applications highlight the diverse potential of N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!

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Future Directions

Given the biological activity of related compounds, this compound could be of interest for further study, particularly in the field of medicinal chemistry. It could potentially serve as a lead compound for the development of new drugs.